Cas no 1040665-73-3 (N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide)

• Product Name: N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide
• CAS No: 1040665-73-3
• MF: C₂₁H₁₉BrN₂O₃S
• MW: 459.356163263321
• CID: 5383859
• PubChem ID: 27374782
• Update Time: 2025-11-07

N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS021912117
• N-(4-bromo-3-methylphenyl)-6-((3,4-dimethylphenyl)sulfonyl)nicotinamide
• 1040665-73-3
• HMS3498N03
• N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylphenyl)sulfonylpyridine-3-carboxamide
• N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide
• F3382-5216

• Inchi： 1S/C21H19BrN2O3S/c1-13-4-7-18(11-14(13)2)28(26,27)20-9-5-16(12-23-20)21(25)24-17-6-8-19(22)15(3)10-17/h4-12H,1-3H3,(H,24,25)
• InChI Key： BCHHOXYCBFPLRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C)NC(C1=CN=C(C=C1)S(C1=CC=C(C)C(C)=C1)(=O)=O)=O

Computed Properties

• Exact Mass: 458.02998g/mol
• Monoisotopic Mass: 458.02998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide

N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide: A Comprehensive Overview

N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide is a complex organic compound with the CAS number 1040665-73-3. This compound belongs to the class of sulfonamides and features a pyridine ring substituted with a sulfonyl group and a carboxamide moiety. The structure of this molecule is characterized by its aromatic rings, which contribute to its stability and potential for various chemical reactions. The presence of bromine and methyl groups in the phenyl ring introduces additional electronic effects, making this compound a subject of interest in both academic and industrial research.

The synthesis of N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide typically involves multi-step organic reactions, including nucleophilic substitutions, acylation, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency of its preparation while minimizing environmental impact.

One of the key applications of this compound lies in its potential as a precursor for drug development. The sulfonyl group is known to enhance bioavailability and stability in biological systems, making it a valuable component in medicinal chemistry. For instance, derivatives of this compound have been investigated for their activity against certain enzymes and receptors associated with diseases such as cancer and inflammation. The bromine substituent further modulates the pharmacokinetic properties of the molecule, making it a versatile building block in drug design.

In addition to its pharmaceutical applications, N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide has shown promise in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that this compound can be incorporated into thin-film transistors (TFTs), where it exhibits desirable charge transport properties. This highlights its potential role in advancing next-generation electronic devices.

The study of this compound has also contributed to our understanding of supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an ideal candidate for self-assembling structures. Scientists have utilized this property to create stimuli-responsive materials that can change their properties under specific conditions, such as temperature or pH changes. These materials hold potential applications in sensing technologies and drug delivery systems.

From an environmental perspective, the degradation pathways of N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide have been studied to assess its ecological impact. Research indicates that under certain conditions, such as microbial activity or photolysis, the compound undergoes biodegradation into less harmful byproducts. This information is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, N-(4-bromo-3-methylphenyl)-6-(3,4-dimethylbenzenesulfonyl)pyridine-3-carboxamide is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and supramolecular chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.